Cas no 2220243-41-2 (3"-O-Desmethylspinorhamnoside)
3"-O-Desmethylspinorhamnoside structure
Product Name:3"-O-Desmethylspinorhamnoside
3"-O-Desmethylspinorhamnoside Chemical and Physical Properties
Names and Identifiers
-
- 2220243-41-2
- AKOS040762682
- 3'-O-Desmethylspinorhamnoside
- CHEMBL4159423
- 3"-O-Desmethylspinorhamnoside
-
- Inchi: InChI=1S/C33H38O15/c1-12-21(35)24(38)26(40)31(43-12)48-30-25(39)22(36)13(2)44-32(30)47-29-23(37)20-17(34)11-18-16(10-19(45-18)33(3,4)41)28(20)46-27(29)14-6-8-15(42-5)9-7-14/h6-13,21-22,24-26,30-32,34-36,38-41H,1-5H3
- InChI Key: HZYVKPMTUKWUOG-UHFFFAOYSA-N
- SMILES: COc1ccc(cc1)-c1oc2c3cc(oc3cc(O)c2c(=O)c1OC1OC(C)C(O)C(O)C1OC1OC(C)C(O)C(O)C1O)C(C)(C)O
Computed Properties
- Exact Mass: 674.22107050g/mol
- Monoisotopic Mass: 674.22107050g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 15
- Heavy Atom Count: 48
- Rotatable Bond Count: 7
- Complexity: 1190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 10
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 227Ų
Experimental Properties
- Color/Form: Yellow powder
3"-O-Desmethylspinorhamnoside Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
3"-O-Desmethylspinorhamnoside Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | O47500-5 mg |
3"-O-Desmethylspinorhamnoside |
2220243-41-2 | 5mg |
¥6880.0 | 2021-09-08 | ||
| TargetMol Chemicals | TN5478-5mg |
3"-O-Desmethylspinorhamnoside |
2220243-41-2 | 5mg |
¥ 4890 | 2024-07-24 | ||
| TargetMol Chemicals | TN5478-1 ml * 10 mm |
3"-O-Desmethylspinorhamnoside |
2220243-41-2 | 1 ml * 10 mm |
¥ 7430 | 2024-07-24 |
3"-O-Desmethylspinorhamnoside Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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